![molecular formula C18H22N4O3 B2447053 N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide CAS No. 1396880-30-0](/img/structure/B2447053.png)
N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide, also known as MPD, is a chemical compound that has been studied for its potential use in scientific research. MPD is a pyridazine-based compound that has been found to have various biochemical and physiological effects.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors, contributing to their biological activities .
Mode of Action
The exact mode of action of this compound is currently unknown due to the lack of specific research on this compound. It’s worth noting that the mode of action of a compound typically involves its interaction with its target, leading to changes in the target’s function .
Biochemical Pathways
Unsymmetrical urea derivatives, which share some structural similarities with this compound, have been reported to play a significant role in a plethora of biological pathways, including neurotransmission and neuromodulation .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown due to the lack of specific research on this compound. The effects would likely be related to the compound’s interaction with its target and the subsequent changes in the target’s function .
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide in lab experiments is that it has been found to have a relatively low toxicity profile. This means that it can be used in experiments without causing significant harm to the subjects. However, one limitation of using N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide is that it is not very soluble in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide. One area of research that could be explored is the development of new treatments for neurological disorders based on the biochemical and physiological effects of N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide. Another area of research that could be explored is the development of new synthesis methods for N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide that could make it more soluble in water and easier to administer in lab experiments. Additionally, further studies could be conducted to better understand the mechanism of action of N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide and its effects on neurotransmitters and enzymes in the brain.
Synthesis Methods
The synthesis of N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide involves a multi-step process that requires the use of various chemicals and reagents. The first step involves the reaction of 2-methoxyphenethylamine with 2-bromo-5-chloropyridazine to form N-(2-methoxyphenethyl)-5-chloro-2-pyridinamine. This intermediate compound is then reacted with morpholine and triethylamine to form the final product, N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide.
Scientific Research Applications
N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide has been studied for its potential use in various scientific research applications. One area of research where N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide has shown promise is in the field of neuroscience. N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide has been found to have a positive effect on certain neurotransmitters in the brain, which could potentially lead to the development of new treatments for neurological disorders.
properties
IUPAC Name |
N-[2-(2-methoxyphenyl)ethyl]-6-morpholin-4-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O3/c1-24-16-5-3-2-4-14(16)8-9-19-18(23)15-6-7-17(21-20-15)22-10-12-25-13-11-22/h2-7H,8-13H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSZIBTMBXQOREU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C2=NN=C(C=C2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyphenethyl)-6-morpholinopyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.